Cas no 2138128-37-5 (Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate)

• Product Name: Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate
• CAS No: 2138128-37-5
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 6513484
• PubChem ID: 165446838
• Update Time: 2025-07-23

Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-701107
• 2138128-37-5
• tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate
• Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate

• Inchi： 1S/C15H23NO3/c1-14(2,3)19-13(18)16-9-4-6-10-11(16)15(12(10)17)7-5-8-15/h10-11H,4-9H2,1-3H3
• InChI Key： ANECZLPWWBQEDW-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN(C(=O)OC(C)(C)C)C2C21CCC2

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate

Comprehensive Analysis of Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate (CAS No. 2138128-37-5)

The compound Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate (CAS No. 2138128-37-5) is a highly specialized organic molecule with a unique spirocyclic and bicyclic framework. Its structural complexity makes it a subject of significant interest in pharmaceutical research, particularly in the development of novel drug candidates. The presence of both a spirocyclobutane and a bicyclo[4.2.0]octane moiety within the same molecule offers intriguing possibilities for modulating biological activity and improving drug-like properties.

In recent years, the demand for spirocyclic compounds has surged due to their ability to mimic natural product scaffolds and enhance binding affinity to target proteins. Researchers are particularly drawn to the 8-oxo-5-azaspiro motif, as it combines the rigidity of spirocycles with the versatility of lactam functionalities. This combination is often leveraged in the design of protease inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and neurodegenerative disorders. The tert-butyl carboxylate group further enhances the molecule's stability and solubility, making it a valuable intermediate in synthetic chemistry.

The synthesis of Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate typically involves multi-step organic transformations, including cycloaddition reactions and selective functionalization. Advanced techniques such as asymmetric catalysis and flow chemistry are increasingly being employed to improve yield and enantioselectivity. These innovations align with the growing trend toward sustainable and efficient synthetic methodologies, which are highly sought after in both academic and industrial settings.

From an applications perspective, this compound has shown promise in medicinal chemistry as a building block for small-molecule therapeutics. Its spirocyclic core is particularly advantageous for overcoming challenges related to drug resistance and bioavailability. Additionally, the bicyclo[4.2.0]octane scaffold is known to confer conformational rigidity, which can be exploited to fine-tune pharmacokinetic profiles. These attributes have sparked interest in its potential use for central nervous system (CNS) drug development, a field where structural complexity often correlates with therapeutic efficacy.

In the context of drug discovery, the compound's CAS No. 2138128-37-5 serves as a key identifier for researchers navigating chemical databases and patent literature. Its inclusion in high-throughput screening libraries underscores its relevance in identifying new bioactive molecules. Furthermore, the rise of AI-driven drug design has amplified the importance of such structurally diverse compounds, as they provide rich datasets for machine learning algorithms to predict novel interactions.

Environmental and regulatory considerations also play a role in the compound's utilization. While Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate is not classified as hazardous, its synthesis and handling require adherence to green chemistry principles to minimize waste and energy consumption. This aligns with broader industry shifts toward sustainable practices, which are increasingly prioritized by both manufacturers and end-users.

In summary, Tert-butyl 8-oxo-5-azaspiro[bicyclo[4.2.0]octane-7,1'-cyclobutane]-5-carboxylate represents a fascinating intersection of structural innovation and practical utility. Its unique architecture and versatile applications make it a compelling subject for ongoing research, particularly in the realms of pharmaceutical development and synthetic methodology. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the advancement of modern chemistry.